Cas no 131262-12-9 ((2,2-difluoro-3,3-dimethylcyclopropyl)methanol)

• Product Name: (2,2-difluoro-3,3-dimethylcyclopropyl)methanol
• CAS No: 131262-12-9
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• MDL: MFCD29991731
• CID: 4587912
• PubChem ID: 121207603
• Update Time: 2025-08-03

(2,2-difluoro-3,3-dimethylcyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoro-3,3-dimethylcyclopropyl)methanol

• MDL： MFCD29991731
• Inchi： 1S/C6H10F2O/c1-5(2)4(3-9)6(5,7)8/h4,9H,3H2,1-2H3
• InChI Key： ATLLUQOQTZGXPK-UHFFFAOYSA-N
• SMILES： C1(CO)C(C)(C)C1(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on (2,2-difluoro-3,3-dimethylcyclopropyl)methanol

Recent Advances in the Study of (2,2-difluoro-3,3-dimethylcyclopropyl)methanol (CAS: 131262-12-9) and Its Applications in Chemical Biology and Medicine

The compound (2,2-difluoro-3,3-dimethylcyclopropyl)methanol (CAS: 131262-12-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of fluorinated cyclopropanes in medicinal chemistry, as they often exhibit enhanced metabolic stability and bioavailability. The presence of two fluorine atoms in the cyclopropane ring of (2,2-difluoro-3,3-dimethylcyclopropyl)methanol contributes to its unique electronic and steric properties, making it a promising scaffold for the design of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a key intermediate in the synthesis of potent enzyme inhibitors targeting inflammatory pathways.

In terms of synthesis, researchers have developed more efficient routes to produce (2,2-difluoro-3,3-dimethylcyclopropyl)methanol with higher yields and purity. A recent publication in Organic Letters (2024) described a novel catalytic asymmetric synthesis method that allows for the enantioselective preparation of this compound, which is crucial for its application in chiral drug development. The method utilizes a palladium-catalyzed cyclopropanation reaction followed by a selective reduction step, achieving an overall yield of 78% with >99% enantiomeric excess.

Biological evaluations of derivatives containing the (2,2-difluoro-3,3-dimethylcyclopropyl)methanol moiety have shown promising results. A 2024 study in Bioorganic & Medicinal Chemistry reported that several analogs exhibited potent activity against a range of cancer cell lines, with IC50 values in the low micromolar range. Particularly, one derivative demonstrated selective inhibition of protein kinase C (PKC) isoforms, suggesting potential applications in oncology therapeutics. Molecular docking studies revealed that the difluorocyclopropane moiety plays a critical role in binding to the ATP pocket of the kinase domain.

From a drug metabolism perspective, recent pharmacokinetic studies have shown that the introduction of the difluorocyclopropane group significantly improves metabolic stability compared to non-fluorinated analogs. A 2023 ADMET study published in Drug Metabolism and Disposition demonstrated that (2,2-difluoro-3,3-dimethylcyclopropyl)methanol-containing compounds exhibit enhanced resistance to cytochrome P450-mediated oxidation, leading to improved plasma half-lives in preclinical models.

Looking forward, researchers are exploring the application of this scaffold in various therapeutic areas beyond oncology. Preliminary results from a 2024 study suggest potential utility in neurodegenerative diseases, as certain derivatives have shown neuroprotective effects in cellular models of Parkinson's disease. Additionally, the compound's unique structural features make it an attractive candidate for the development of positron emission tomography (PET) tracers, with fluorine-18 labeled analogs currently under investigation for diagnostic applications.

In conclusion, (2,2-difluoro-3,3-dimethylcyclopropyl)methanol (CAS: 131262-12-9) represents a versatile and promising scaffold in medicinal chemistry. Recent advances in its synthesis and biological evaluation have expanded its potential applications across multiple therapeutic areas. Future research directions include further optimization of its pharmacological properties and exploration of its mechanism of action at the molecular level, which may lead to the development of novel therapeutic agents in the coming years.